Cas no 1226769-58-9 (6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF)

• Product Name: 6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF
• CAS No: 1226769-58-9
• MF: C₆H₆BrMgNO
• MW: 212.326941013336
• MDL: MFCD02260235
• CID: 5187155
• Update Time: 2026-03-05

6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF
• 6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in 2-MeTHF

• MDL： MFCD02260235
• Inchi： 1S/C6H6NO.BrH.Mg/c1-8-6-4-2-3-5-7-6;;/h2-4H,1H3;1H;/q-1;;+2/p-1
• InChI Key： YQLDYASGUYMYRJ-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C)C1C=CC=[C-]N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 21.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF

Introduction to 6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF (CAS No: 1226769-58-9)

6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF, identified by its CAS number 1226769-58-9, is a specialized organometallic compound widely utilized in modern synthetic chemistry and pharmaceutical research. This reagent, formulated as a solution in tetrahydrofuran (THF), serves as a crucial intermediate in the preparation of complex molecular structures, particularly those involving pyridine derivatives. The presence of the methoxy group and the magnesium bromide moiety enhances its reactivity, making it an indispensable tool for researchers aiming to develop novel therapeutic agents.

The compound's structure, featuring a pyridine ring substituted with a methoxy group at the 6-position and coordinated to a magnesium bromide counterion, imparts unique chemical properties that are highly valuable in cross-coupling reactions. These reactions are fundamental to constructing carbon-carbon bonds, which are essential for the synthesis of biologically active molecules. The magnesium center acts as a Lewis base, facilitating nucleophilic additions and displacements that are pivotal in forming new chemical linkages.

In recent years, the demand for high-purity organometallic reagents has surged due to their role in enabling more efficient and selective synthetic pathways. 6-Methoxypyridin-2-ylmagnesium bromide stands out as a reliable choice for researchers working on drug discovery and material science. Its stability in THF solution ensures consistent performance across multiple reaction conditions, reducing the likelihood of side products and improving overall yields.

One of the most significant applications of this compound is in the Suzuki-Miyaura cross-coupling reaction, where it serves as an effective catalyst precursor. This reaction has been extensively studied for its ability to form aryl-aryl bonds under mild conditions, making it ideal for constructing large and intricate molecular frameworks. The methoxy group on the pyridine ring further enhances its compatibility with various coupling partners, including boronic acids and halogenated aromatics.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design. These heterocyclic compounds exhibit diverse biological activities, ranging from antimicrobial to anticancer properties. By leveraging 6-Methoxypyridin-2-ylmagnesium bromide, researchers can efficiently synthesize novel analogs with tailored pharmacokinetic profiles. For instance, modifications at the 2-position of the pyridine ring can significantly alter binding affinity to target proteins, thereby optimizing drug efficacy.

The use of this reagent has also been explored in the development of organic electronic materials. Pyridine-based ligands play a critical role in stabilizing transition metal centers within catalysts used in polymerization processes. The methoxy group provides steric hindrance while maintaining electronic connectivity, which is essential for achieving high catalytic turnover rates. Such materials are integral to next-generation displays and energy storage devices.

In conclusion, 6-Methoxypyridin-2-ylmagnesium bromide, 0.25 M in THF (CAS No: 1226769-58-9) represents a cornerstone reagent in synthetic organic chemistry. Its versatility and reliability make it indispensable for both academic and industrial applications. As research continues to uncover new methodologies for drug development and material innovation, this compound will undoubtedly remain at the forefront of chemical synthesis.